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Compound of Interest

Compound Name: 1-aminopropan-2-one

Cat. No.: B1265363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols for handling 1-aminopropan-2-
one hydrochloride. Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure laboratory environment. The following information is based on the

available safety data for 1-aminopropan-2-one hydrochloride, the salt form of 1-
aminopropan-2-one.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against chemical exposure. Below is a summary of the recommended PPE for

handling 1-aminopropan-2-one hydrochloride.
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PPE Category Recommended Equipment
Specifications and
Standards

Eye and Face Protection

Safety goggles or glasses with

side shields. A face shield may

be necessary for splash

hazards.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Always check

for breakthrough time and

chemical compatibility.

Skin and Body Protection Laboratory coat.

Should be worn at all times in

the laboratory. Additional

protective clothing may be

required based on the scale of

the operation.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If inhalation risk is high, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required.[1]

Operational and Handling Plan
Proper handling procedures are crucial to minimize risk and ensure the integrity of the

compound.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare all

required equipment and reagents in the designated work area.

Dispensing: Carefully weigh or measure the required amount of 1-aminopropan-2-one
hydrochloride within the chemical fume hood to avoid generating dust or aerosols.

During Use: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust or vapors.[1]

Post-Handling: Wash hands thoroughly with soap and water after handling the compound.[2]

Clean the work area and any contaminated equipment.

Disposal Plan
Proper disposal of 1-aminopropan-2-one hydrochloride and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of 1-aminopropan-2-one hydrochloride as hazardous waste.[1][3]

[4] Contact a licensed professional waste disposal service to dispose of this material.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should also be disposed of as hazardous waste.

Containers: Dispose of the original container as unused product. Do not reuse empty

containers.

Experimental Workflow for Safe Handling
The following diagram illustrates the key procedural steps for the safe handling of 1-
aminopropan-2-one hydrochloride from receipt to disposal.
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Safe Handling Workflow for 1-Aminopropan-2-one Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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